4-methyl-3-(1H-pyrrol-1-yl)-2-thiophenecarboxylic acid

• IUPAC Name: 4-methyl-3-pyrrol-1-ylthiophene-2-carboxylic acid
• InChI: InChI=1S/C10H9NO2S/c1-7-6-14-9(10(12)13)8(7)11-4-2-3-5-11/h2-6H,1H3,(H,12,13)
• InChI Key: DNMVATVOBPDINI-UHFFFAOYSA-N
• Canonical SMILES: CC1=CSC(=C1N2C=CC=C2)C(=O)O
• Molecular Formula: C10H9NO2S
• Molecular Weight: 207.25 g/mol

Description

“4-methyl-3-(1H-pyrrol-1-yl)-2-thiophenecarboxylic acid” is a specialty product for proteomics research. Its molecular formula is C12H11NO2 and its molecular weight is 201.22.

Scientific Research Applications

Conducting Polymer Synthesis

4-methyl-3-(1H-pyrrol-1-yl)-2-thiophenecarboxylic acid derivatives have been utilized in the synthesis of soluble conducting polymers. For instance, certain derivatives, including a mixture of isomers, were polymerized chemically and electrochemically to produce polymers soluble in common organic solvents. These polymers, characterized through various spectroscopic techniques, exhibited promising electrochromic properties, making them suitable for electrochromic devices (Variş et al., 2006).

Organic Synthesis

The compound has also been explored in the realm of organic synthesis. For example, the stereochemical course of reactions involving homophthalic anhydride and certain pyrrol-derivatives was studied, leading to the production of tetrahydroisoquinolinones incorporating fragments of pharmacological interest (Stoyanova et al., 2003).

Electropolymerization and Electrochromic Properties

Self-assembled monolayers of aromatic pyrrole derivatives, including those with 4-methyl-3-(1H-pyrrol-1-yl)-2-thiophenecarboxylic acid structure, have been studied for their electropolymerization and electrocopolymerization with pyrrole. This research aims to improve the properties of polymerized poly(pyrrole) layers for various applications, such as in electrochromic devices (Schneider et al., 2017).